2-(4-aminopiperidin-1-yl)-N-butylacetamide
Overview
Description
The compound “2-(4-aminopiperidin-1-yl)-N-butylacetamide” is a derivative of piperidine, which is a common structure in many pharmaceuticals . Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms . The compound also contains an amide functional group, which is common in many biological compounds and pharmaceuticals.
Chemical Reactions Analysis
Piperidine derivatives can undergo a variety of chemical reactions, including those involving the amide functional group and the piperidine ring . The specific reactions that “this compound” might undergo would depend on the exact structure and conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact structure. Piperidine derivatives generally have properties typical of organic compounds, including specific melting points, boiling points, and solubilities .Scientific Research Applications
Histamine H4 Receptor Ligands
- Study Context: Research on 2-aminopyrimidines, including analogs related to 2-(4-aminopiperidin-1-yl)-N-butylacetamide, demonstrates their potential as histamine H4 receptor ligands. These compounds exhibit in vitro potency and show promise as anti-inflammatory agents in animal models, suggesting their potential therapeutic applications in inflammation and pain management (Altenbach et al., 2008).
Sigma1 Receptor Ligands
- Binding Properties: A series of N-(1-benzylpiperidin-4-yl)arylacetamides, structurally related to this compound, show higher affinity for sigma1 versus sigma2 receptors. This specificity and binding affinity highlight their relevance in neuropsychiatric research and potential therapeutic applications (Huang et al., 2001).
ASK1 Inhibitors
- Therapeutic Potential: Novel derivatives of 4-(4-aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine, including compounds structurally akin to this compound, are claimed as ASK1 inhibitors. They are useful in treating inflammation and pain, with potential applications in osteoarthritis and neuropathic pain (Norman, 2012).
Molecular Recognition Studies
- Methodological Insights: Research involving the molecular recognition of pseudodistamine precursors, including trans-3(4)-aminopiperidin-4(3)-ols, offers valuable methodological insights for identifying and differentiating isomers of compounds structurally related to this compound (Mazur et al., 2017).
Analgesic Applications
- Pharmacological Properties: The study of 4-aminopiperidines, including derivatives of this compound, highlights their interest as analgesics. The research focuses on their synthesis and properties, emphasizing their relevance in developing new analgesic agents (Senguttuvan et al., 2013).
Drug Metabolism Studies
- Metabolic Insights: 4-Aminopiperidines are extensively metabolized by cytochrome P450s. Studies on the metabolism of these compounds provide crucial insights into drug design, optimizing drug metabolism, and enhancing therapeutic efficacy (Sun & Scott, 2011).
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It is known that piperidine derivatives can interact with their targets in various ways, depending on the specific derivative and target .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biochemical pathways, depending on the specific derivative and its targets .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can significantly impact its bioavailability .
Result of Action
Piperidine derivatives have been found to have a variety of effects, depending on the specific derivative and its targets .
Action Environment
It is known that environmental factors can significantly impact the action of a compound .
Safety and Hazards
Future Directions
The future directions for research on “2-(4-aminopiperidin-1-yl)-N-butylacetamide” could include further exploration of its synthesis, properties, and potential applications. Piperidine derivatives are a significant area of research in the pharmaceutical industry, and new methods of synthesis and novel applications are continually being explored .
properties
IUPAC Name |
2-(4-aminopiperidin-1-yl)-N-butylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3O/c1-2-3-6-13-11(15)9-14-7-4-10(12)5-8-14/h10H,2-9,12H2,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGTGUTVWLJAPIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CN1CCC(CC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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